1-{N-[(3-chloro-4-ethoxyphenyl)sulfonyl]-N-methylglycyl}piperidine-4-carboxamide

• Molecular Formula: C17H24ClN3O5S
• Molecular Weight: 417.9 g/mol
• IUPAC Name: 1-[2-[(3-chloro-4-ethoxyphenyl)sulfonyl-methylamino]acetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H24ClN3O5S/c1-3-26-15-5-4-13(10-14(15)18)27(24,25)20(2)11-16(22)21-8-6-12(7-9-21)17(19)23/h4-5,10,12H,3,6-9,11H2,1-2H3,(H2,19,23)
• InChI Key: LOPJYSJWZILQJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N(C)CC(=O)N2CCC(CC2)C(=O)N)Cl

Description

1-[2-(N-METHYL3-CHLORO-4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERIDINE-4-CARBOXAMIDE is a complex organic compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their significant role in medicinal chemistry due to their diverse biological activities . This compound, with its unique structural features, has garnered interest in various fields of scientific research.

Preparation Methods

The synthesis of 1-[2-(N-METHYL3-CHLORO-4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERIDINE-4-CARBOXAMIDE typically involves multi-step organic reactionsCommon reaction conditions include the use of catalysts, specific temperature controls, and pH adjustments to ensure the desired product yield . Industrial production methods may involve large-scale batch reactions with optimized conditions to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

1-[2-(N-METHYL3-CHLORO-4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERIDINE-4-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkyl groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like chlorine. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[2-(N-METHYL3-CHLORO-4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERIDINE-4-CARBOXAMIDE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential therapeutic effects in treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[2-(N-METHYL3-CHLORO-4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets in the body. These targets may include enzymes, receptors, or other proteins that play a role in disease processes. The compound may exert its effects by inhibiting or activating these targets, leading to changes in cellular pathways and biological responses .

Comparison with Similar Compounds

1-[2-(N-METHYL3-CHLORO-4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERIDINE-4-CARBOXAMIDE can be compared with other piperidine derivatives, such as:

Piperidine: A simple six-membered ring with one nitrogen atom.

Pyridine: A six-membered ring with one nitrogen atom, but with different electronic properties.

Quinoline: A fused ring system with a nitrogen atom, known for its biological activities. The uniqueness of 1-[2-(N-METHYL3-CHLORO-4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERIDINE-4-CARBOXAMIDE lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties.